Cas no 21667-61-8 (3-Fluorobenzoylacetonitrile)

3-Fluorobenzoylacetonitrile is a fluorinated organic compound featuring a benzoylacetonitrile backbone with a fluorine substituent at the meta position. This structural modification enhances its reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom imparts improved metabolic stability and binding affinity in target molecules, while the nitrile group offers versatility for further functionalization. Its high purity and consistent quality ensure reliable performance in cross-coupling reactions, cyclizations, and other fine chemical processes. Suitable for research and industrial applications, 3-Fluorobenzoylacetonitrile is a key building block for developing fluorinated heterocycles and bioactive compounds.
3-Fluorobenzoylacetonitrile structure
3-Fluorobenzoylacetonitrile structure
Product Name:3-Fluorobenzoylacetonitrile
CAS No:21667-61-8
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD02260777
CID:51843
PubChem ID:2758948
Update Time:2025-06-08

3-Fluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluorophenyl)-3-oxopropanenitrile
    • 3-Fluorobenzoylacetonitrile
    • 3-Oxo-3-(3-fluorophenyl)propanenitrile
    • 3-Fluor-benzoylacetonitril
    • m-fluorobenzoylacetonitrile
    • (m-fluorobenzoyl)-acetonitrile
    • 3-(3'-fluorophenyl)-3-oxopropanenitrile
    • 3-(3-fluoro-phenyl)-3-oxo-propionitrile
    • PubChem12049
    • UNGFCWRGMBVFAS-UHFFFAOYSA-N
    • AM849
    • 3-Fluoro-ss-oxobenzenepropanenitrile
    • SBB064536
    • Benzenepropanenitrile, 3-fluoro-
    • A-oxo-
    • 3-oxo-3-(3-fluorophenyl)-propane
    • CHEMBL3251055
    • A4656
    • SB35456
    • 21667-61-8
    • Z317042100
    • EN300-41327
    • 3-Fluorobenzoylacetonitrile (>80%)
    • SY026744
    • Benzenepropanenitrile, 3-fluoro-beta-oxo-
    • CS-0206091
    • 3-oxo-3-(3-fluorophenyl)-propanenitrile
    • MFCD02260777
    • F13581
    • AKOS000181039
    • SCHEMBL1849226
    • FT-0604213
    • DTXSID90374565
    • EK-0059
    • DB-045660
    • 3-(3-Fluorophenyl)-3-oxopropionitrile
    • MDL： MFCD02260777
    • Inchi： 1S/C9H6FNO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4H2
    • InChI Key： UNGFCWRGMBVFAS-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(C(CC#N)=O)=C1

Computed Properties

  • Exact Mass: 163.04300
  • Monoisotopic Mass: 163.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Boiling Point: 304.364 ℃ at 760 mmHg
  • PSA: 40.86000
  • LogP: 1.92208

3-Fluorobenzoylacetonitrile Security Information

3-Fluorobenzoylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluorobenzoylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F598095-10mg
3-Fluorobenzoylacetonitrile
 21667-61-8
10mg
 $ 50.00 2022-06-04
TRC
F598095-50mg
3-Fluorobenzoylacetonitrile
 21667-61-8
50mg
 $ 65.00 2022-06-04
TRC
F598095-100mg
3-Fluorobenzoylacetonitrile
 21667-61-8
100mg
 $ 80.00 2022-06-04
Alichem
A019112790-10g
3-(3-Fluorophenyl)-3-oxopropanenitrile
 21667-61-8 95%
10g
 $410.97 2023-09-02
Apollo Scientific
PC9056-1g
3-Fluorobenzoylacetonitrile
 21667-61-8 99%
1g
 £71.00 2025-02-22
Apollo Scientific
PC9056-5g
3-Fluorobenzoylacetonitrile
 21667-61-8 99%
5g
 £249.00 2025-02-22
Apollo Scientific
PC9056-25g
3-Fluorobenzoylacetonitrile
 21667-61-8 99%
25g
 £632.00 2025-02-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y02455-5g
3-Fluorobenzoylacetonitrile
 21667-61-8 97%
5g
 ¥2109.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y02455-1g
3-Fluorobenzoylacetonitrile
 21667-61-8 97%
1g
 ¥699.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y02455-10g
3-Fluorobenzoylacetonitrile
 21667-61-8 97%
10g
 ¥3529.0 2024-07-16

3-Fluorobenzoylacetonitrile Production Method

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